Cas no 2580254-98-2 (2-{(tert-butoxy)carbonylamino}-5-cyano-6-sulfanylpyridine-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-cyano-6-sulfanylpyridine-3-carboxylic acid
• CAS No: 2580254-98-2
• MF: C₁₂H₁₃N₃O₄S
• MW: 295.314321279526
• CID: 5663277
• PubChem ID: 165893919
• Update Time: 2025-10-06

2-{(tert-butoxy)carbonylamino}-5-cyano-6-sulfanylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-5-cyano-6-sulfanylpyridine-3-carboxylic acid
• EN300-27722610
• 2580254-98-2
• 2-{(tert-butoxy)carbonylamino}-5-cyano-6-sulfanylpyridine-3-carboxylic acid

• Inchi： 1S/C12H13N3O4S/c1-12(2,3)19-11(18)15-8-7(10(16)17)4-6(5-13)9(20)14-8/h4H,1-3H3,(H,16,17)(H2,14,15,18,20)
• InChI Key： OXQOTOPRNQYYIH-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=CC(C(=O)O)=C(N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.06267708g/mol
• Monoisotopic Mass: 295.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 144Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-cyano-6-sulfanylpyridine-3-carboxylic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-5-cyano-6-sulfanylpyridine-3-carboxylic acid (CAS No. 2580254-98-2)

2-{(tert-butoxy)carbonylamino}-5-cyano-6-sulfanylpyridine-3-carboxylic acid (CAS No. 2580254-98-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the pyridine derivative family, characterized by the presence of a cyano group, a sulfanyl moiety, and a tert-butoxycarbonyl (Boc) protected amino group. Its molecular formula and intricate structure make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's Boc-protected amino group is a critical feature, as it offers stability during synthetic processes while allowing for selective deprotection under mild acidic conditions. This property is highly sought after in peptide synthesis and medicinal chemistry, where protecting groups play a pivotal role in controlling reactivity. Additionally, the cyano group at the 5-position introduces electron-withdrawing characteristics, which can influence the compound's reactivity and interaction with biological targets. Researchers are particularly interested in how these functional groups contribute to the compound's potential as a building block for kinase inhibitors or enzyme modulators, topics frequently searched in academic and industrial databases.

In recent years, the demand for pyridine-based intermediates like CAS No. 2580254-98-2 has surged, driven by their utility in designing small-molecule therapeutics. A growing trend in AI-driven drug discovery has further highlighted the importance of such compounds, as they are often used in virtual screening and molecular docking studies. The compound's sulfanyl group also opens avenues for thiol-based conjugation chemistry, a technique widely employed in bioconjugation and prodrug development. These applications align with current industry focus areas, such as targeted drug delivery and personalized medicine, making this compound a subject of ongoing research.

From a synthetic chemistry perspective, 2-{(tert-butoxy)carbonylamino}-5-cyano-6-sulfanylpyridine-3-carboxylic acid presents both challenges and opportunities. Its multifunctional nature requires careful optimization of reaction conditions to avoid side reactions, a topic frequently discussed in organic chemistry forums and research publications. The compound's solubility profile, stability under various pH conditions, and compatibility with common reagents are also critical considerations for researchers. These factors are often explored in Q&A platforms like ResearchGate or StackExchange, where chemists seek advice on handling similar compounds.

Environmental and regulatory aspects of CAS No. 2580254-98-2 are equally important. While the compound is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. The growing emphasis on green chemistry has prompted investigations into sustainable synthesis routes for such intermediates, reducing waste and energy consumption. This aligns with broader industry trends toward eco-friendly pharmaceutical manufacturing, a hot topic in both academic and corporate settings.

In summary, 2-{(tert-butoxy)carbonylamino}-5-cyano-6-sulfanylpyridine-3-carboxylic acid (CAS No. 2580254-98-2) is a versatile and scientifically significant compound with wide-ranging applications in drug discovery and biochemical research. Its structural complexity and functional diversity make it a valuable tool for chemists and pharmacologists alike. As the field of precision medicine continues to evolve, compounds like this will likely play an increasingly important role in developing next-generation therapeutics.